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Compound of Interest

Compound Name: HQ461

Cat. No.: B2393585

For Researchers, Scientists, and Drug Development Professionals

Introduction

HQA461 is a novel small molecule that has demonstrated potent cytotoxic effects in various
cancer cell lines. It functions as a "molecular glue," inducing the degradation of Cyclin K, a
critical regulatory partner of Cyclin-Dependent Kinase 12 (CDK12) and CDK13.[1][2] This
degradation is mediated by the DDB1-CUL4-RBX1 E3 ubiquitin ligase complex. The loss of
Cyclin K compromises the function of CDK12/13, leading to the downregulation of genes
involved in the DNA damage response (DDR), and ultimately, cell death.[1][2][3] These
application notes provide a summary of the known optimal concentrations of HQ461 and
detailed protocols for determining its efficacy in various cancer cell lines.

Mechanism of Action

HQA461 acts as a molecular glue to promote the interaction between CDK12 and DDB1, a
component of the CUL4-RBX1 E3 ubiquitin ligase complex.[1] This induced proximity leads to
the polyubiquitination and subsequent proteasomal degradation of Cyclin K. The degradation of
Cyclin K impairs the kinase activity of CDK12, which is essential for the phosphorylation of the
C-terminal domain of RNA polymerase Il. This, in turn, leads to the downregulation of key DNA
damage response genes, such as BRCAL, BRCA2, ATR, and ERCCA4.[1] The compromised
DNA repair machinery sensitizes cancer cells to DNA damage and can lead to apoptosis.
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HQ461 Mechanism of Action
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MTT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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